Cas no 36610-02-3 (2-(2-methylpropane-2-sulfonyl)acetic acid)

• Product Name: 2-(2-methylpropane-2-sulfonyl)acetic acid
• CAS No: 36610-02-3
• MF: C₆H₁₂O₄S
• MW: 180.222081184387
• CID: 1477852
• PubChem ID: 43444465
• Update Time: 2025-04-21

2-(2-methylpropane-2-sulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-butylsulfonylacetic acid
• (2-methyl-propane-2-sulfonyl)-acetic acid
• (2-Methyl-propan-2-sulfonyl)-essigsaeure
• 2-(2-methylpropane-2-sulfonyl)acetic acid
• 2-(TERT-BUTYLSULFONYL)ACETIC ACID

• Inchi： 1S/C6H12O4S/c1-6(2,3)11(9,10)4-5(7)8/h4H2,1-3H3,(H,7,8)
• InChI Key： KFJMFIWWEMGNQI-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 180.046
• Monoisotopic Mass: 180.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones